Cas no 6829-91-0 ( )

• Product Name: &nbsp
• CAS No: 6829-91-0
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 969932
• PubChem ID: 262361
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-benzylbenzenesulfinamide
• Benzolsulfinsaeure-benzylamid
• N-benzyl-benzenesulfinamide
• N-Benzyl-benzolsulfinamid
• DTXSID80294324
• 6829-91-0
• NSC-95819
• NSC95819
•  

• Inchi： 1S/C13H13NOS/c15-16(13-9-5-2-6-10-13)14-11-12-7-3-1-4-8-12/h1-10,14H,11H2
• InChI Key： PJPAKLNHDAYPMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.07200
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.31000
• LogP: 3.75560